Cas no 1152568-45-0 (1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine)

• Product Name: 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine
• CAS No: 1152568-45-0
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• MDL: MFCD10690922
• CID: 4561067
• PubChem ID: 43119071
• Update Time: 2025-06-08

1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOPENTYL)METHANAMINE
• 1-[3-(Trifluoromethyl)phenyl]cyclopentanemethanamine
• Cyclopentanemethanamine, 1-[3-(trifluoromethyl)phenyl]-
• 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine
• AKOS005202754
• CHEMBL3458834
• (1-[3-(trifluoromethyl)phenyl]cyclopentyl)methanamine
• SY182314
• Z361883922
• EN300-54881
• {1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine
• MFCD10690922
• 1152568-45-0
• SB80914
• BS-53123
• CWB56845
• [1-[3-(trifluoromethyl)phenyl]cyclopentyl]methanamine
• CS-0216695
• SCHEMBL26921654

• MDL： MFCD10690922
• Inchi： 1S/C13H16F3N/c14-13(15,16)11-5-3-4-10(8-11)12(9-17)6-1-2-7-12/h3-5,8H,1-2,6-7,9,17H2
• InChI Key： VZMRAPSRBGTZOB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(CN)CCCC1

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 268.8±35.0 °C at 760 mmHg
• Flash Point: 116.5±10.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine

Professional Introduction to Compound with CAS No. 1152568-45-0 and Product Name: 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine

The compound identified by the CAS number 1152568-45-0 and the product name 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and cycloalkyl structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a trifluoromethyl group in the phenyl ring and the cyclopentyl moiety contributes to its unique chemical properties, making it a subject of extensive research and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular architectures to enhance drug efficacy and minimize side effects. The compound in question, with its intricate stereochemistry, offers a promising scaffold for developing next-generation therapeutics. The trifluoromethyl group is particularly noteworthy, as it is known to improve metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the context of designing small-molecule inhibitors for various biological targets.

Recent studies have highlighted the role of cycloalkyl groups, such as the cyclopentyl moiety present in this compound, in modulating pharmacokinetic properties. Cycloalkyl rings are often incorporated into drug candidates to enhance oral bioavailability and reduce systemic clearance. The combination of these structural elements—trifluoromethyl-substituted phenyl ring and cyclopentyl group—makes this compound a versatile platform for further chemical modifications and derivatization.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies for complex diseases. The 1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine core structure has shown promise in preliminary screenings as a lead compound for inhibiting key enzymes involved in cancer pathways. Researchers have been particularly interested in its interaction with enzymes such as kinases and proteases, which are critical targets in oncology. The trifluoromethyl group's electron-withdrawing nature enhances the molecule's ability to bind tightly to these targets, potentially leading to more effective therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the cyclopentyl group requires careful consideration of stereochemistry to ensure optimal biological activity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the advancements in synthetic methodologies that enable the production of such intricate molecules.

From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the interactions between this compound and its biological targets. The trifluoromethyl group's spatial orientation and electronic properties have been meticulously analyzed to predict binding affinities and selectivity profiles. These insights are invaluable for guiding medicinal chemists in optimizing lead compounds towards clinical candidates. High-throughput virtual screening (HTVS) has further accelerated the discovery process by rapidly evaluating large libraries of compounds for their potential binding to target proteins.

The pharmacological profile of 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine is still under investigation, but initial findings suggest that it exhibits favorable properties for drug development. In vitro assays have demonstrated activity against several disease-relevant targets, including enzymes overexpressed in tumor cells. Additionally, preliminary pharmacokinetic studies indicate good oral bioavailability and reasonable metabolic stability, which are essential characteristics for any successful therapeutic agent.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The incorporation of fluorine into drug molecules often leads to improved pharmacological properties due to its ability to modulate electronic distributions and hydrophobicity. The trifluoromethyl group is a prime example, as it enhances binding affinity by increasing lipophilicity while maintaining metabolic stability. This property has been leveraged in numerous successful drugs approved by regulatory agencies worldwide.

As research continues, it is anticipated that derivatives of this compound will be explored further for their therapeutic potential. By modifying various functional groups or introducing additional structural elements, scientists can fine-tune biological activity and optimize pharmacokinetic profiles. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in translating these promising findings into tangible clinical benefits.

In conclusion, the compound with CAS No. 1152568-45-0 and product name 1-{1-[3-(trifluoromethyl)phenyl]cyclopentyl}methanamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features—particularly the presence of a trifluoromethyl group and cyclopentyl moiety—make it an attractive scaffold for developing innovative therapeutics. Ongoing research aims to fully elucidate its pharmacological potential and explore its applications in treating various diseases.